Cas no 65851-13-0 (1,4-Dithiaspiro[4.5]decane, 8-(1,1-dimethylethyl)-)

• Product name: 1,4-Dithiaspiro[4.5]decane, 8-(1,1-dimethylethyl)-
• CAS No: 65851-13-0
• MF: C₁₂H₂₂S₂
• Molecular Weight: 230.43308
• CID: 397177
• PubChem ID: 12616133

1,4-Dithiaspiro[4.5]decane, 8-(1,1-dimethylethyl)- Properties

Names and Identifiers

• 1,4-Dithiaspiro[4.5]decane, 8-(1,1-dimethylethyl)-
• 8-tert-butyl-1,4-dithiaspiro[4.5]decane
• 8-tert-butyl-1,4-dithiaspiro[4.5]decan
• doi:10.14272/VESOTKHMMXADSO-UHFFFAOYSA-N.2
• DTXSID70504444
• 10.14272/VESOTKHMMXADSO-UHFFFAOYSA-N.2
• 65851-13-0
• 4-tert-Butylcyclohexanone ethylene dithioacetal

• Inchi： InChI=1S/C12H22S2/c1-11(2,3)10-4-6-12(7-5-10)13-8-9-14-12/h10H,4-9H2,1-3H3
• InChIKey： VESOTKHMMXADSO-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1CCC2(CC1)SCCS2

Computed Properties

• 精确分子量: 230.11646
• 同位素质量: 230.11629305g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 2
• 重原子数量: 14
• 可旋转化学键数量: 1
• 复杂度: 189
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 4.5
• 拓扑分子极性表面积: 50.6Ų

Experimental Properties

• PSA: 0